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Compound of Interest

Compound Name: Hsd17B13-IN-99

Cat. No.: B15137301

Disclaimer: This document provides general guidance for handling Hsd17B13-IN-99 based on
best practices for similar research-grade hydroxysteroid 17p3-dehydrogenase 13 (HSD17B13)
inhibitors. A specific Safety Data Sheet (SDS) for Hsd17B13-IN-99 is not publicly available.
Always consult your institution's specific safety protocols and conduct a thorough risk
assessment before handling this substance. This information is intended for use by trained
laboratory professionals.

Hsd17B13-IN-99 is an inhibitor of hydroxysteroid 173-dehydrogenase 13 (HSD17B13) and is
utilized in research related to liver diseases such as non-alcoholic fatty liver disease (NAFLD)
and non-alcoholic steatohepatitis (NASH).[1] Due to its potent biological activity, careful
handling is necessary to ensure personal safety and experimental integrity.

Personal Protective Equipment (PPE)

Consistent use of appropriate personal protective equipment is the primary defense against
exposure.
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PPE Category

Item

Specifications and Use

Eye Protection

Safety Goggles or Glasses

ANSI 787.1 certified chemical
splash goggles or safety
glasses with side shields
should be worn to protect

against accidental splashes.[2]

[3]

Hand Protection

Disposable Nitrile Gloves

Chemical-resistant nitrile
gloves are mandatory. For
handling the pure compound
or concentrated solutions,
double-gloving is
recommended. Gloves should
be changed immediately if

contaminated.[2][4]

Body Protection

Laboratory Coat

A fully buttoned lab coat must
be worn to protect skin and
personal clothing from

contamination.

Respiratory Protection

Fume Hood or Respirator

All handling of the solid
compound or preparation of
solutions should be conducted
in a certified chemical fume
hood to prevent inhalation of
dust or aerosols. For weighing
larger quantities, a respirator
with a particulate filter may be

necessary.

Operational Plan: Handling and Storage

Proper handling and storage are critical for maintaining the stability of Hsd17B13-IN-99 and

ensuring the reproducibility of experimental results.

Receiving and Unpacking:
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» Visually inspect the package for any signs of damage upon receipt.

o Wear appropriate PPE, particularly gloves, when opening the package in a designated area
such as a chemical fume hood.

Preparation of Stock Solutions:

» Allow the powdered compound to equilibrate to room temperature before opening the vial to
prevent moisture absorption.

o A common solvent for creating stock solutions for in vitro experiments is Dimethyl Sulfoxide
(DMSO).

o For weighing the powder, use a ventilated balance enclosure within a chemical fume hood to
minimize inhalation risk.

Storage Conditions: The stability of Hsd17B13 inhibitors is dependent on proper storage. The
following conditions are recommended based on similar compounds:

Storage )
Form Shelf Life Notes
Temperature

Store in a dry, dark

Powder -20°C Up to 3 years place for long-term
stability.
Suitable for shorter-
4°C Up to 2 years
term storage.
Aliquot into single-use
In Solvent (e.g., volumes to avoid
-80°C Up to 6 months
DMSO) repeated freeze-thaw
cycles.
Recommended for
-20°C Up to 1 month

more frequent use.

Disposal Plan
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All materials that have come into contact with Hsd17B13-IN-99 are considered chemical waste
and must be disposed of according to institutional and local regulations.

Waste Categorization:
¢ Unused Compound: Treat as hazardous chemical waste.

o Contaminated Materials: This includes, but is not limited to, pipette tips, gloves, weighing
paper, and empty containers. All should be disposed of as hazardous chemical waste.

 Liquid Waste: All solutions containing Hsd17B13-IN-99, including experimental residues and
rinsates, should be collected as hazardous liquid waste.

Step-by-Step Disposal Procedure:
o Decontamination of Labware:

o Rinse all glassware and equipment that has been in contact with Hsd17B13-IN-99 with a
suitable solvent (e.g., ethanol or acetone).

o Collect the rinse solvent as hazardous waste.
e Collection of Waste:

o Collect solid waste (e.g., contaminated pipette tips, gloves) in a designated, sealed, and
clearly labeled hazardous waste container.

o Collect liquid waste in a separate, leak-proof, and clearly labeled hazardous waste
container. Do not mix with incompatible waste streams.

e Labeling:

o Waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"Hsd17B13-IN-99," and any other identifiers required by your institution's environmental
health and safety (EHS) department.

o Storage of Waste:
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o Store sealed waste containers in a designated and secure area until collection by your
institution's EHS department.

Emergency Procedures

Spill Management:
e Evacuate: Immediately evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

o Contain: For a solid spill, carefully sweep or vacuum the material, avoiding dust generation.
For a liquid spill, use an inert absorbent material to contain it.

o Clean: Decontaminate the spill area with a suitable solvent and collect all cleaning materials
as hazardous waste.

First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
and seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation develops.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate
medical attention.

e Ingestion: Do NOT induce vomiting. If the person is conscious, wash out their mouth with
water. Seek immediate medical attention.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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